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Compound of Interest

Compound Name: D-Glucitol-3-13C

Cat. No.: B12391456

Essential Safety and Handling of D-Glucitol-3-13C

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, inmediate safety
and logistical information for D-Glucitol-3-13C, a stable isotope-labeled form of D-Glucitol (also
known as Sorbitol). The following procedures and recommendations are based on standard
laboratory safety protocols for this type of compound.

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to minimize exposure and ensure personal
safety when handling D-Glucitol-3-13C. The following table summarizes the required PPE.
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Protection Type

Required Equipment

Specifications

Eye/Face Protection

Safety glasses with side-

shields or goggles

Must be tested and approved
under government standards
such as EN166 (EU) or OSHA
29 CFR 1910.133 (US).[1][2]

[3]

Hand Protection

Chemical-resistant gloves

Inspect gloves prior to use.
Use proper glove removal
technique to avoid skin
contact. Dispose of

contaminated gloves after use.

[1](2]

Body Protection

Laboratory coat or protective

suit

Should be appropriate for the
concentration and amount of
the substance at the specific

workplace.

Respiratory Protection

Dust mask or respirator

Recommended when
ventilation is inadequate or if
dust is generated. Use
respirators and components
tested and approved under
appropriate government
standards like NIOSH (US) or
CEN (EV).

Operational and Disposal Plans

Adherence to proper operational and disposal protocols is essential for laboratory safety and

environmental responsibility.

Experimental Protocols: Handling and Storage

Handling:
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Ventilation: Always handle D-Glucitol-3-13C in a well-ventilated area. Appropriate exhaust
ventilation should be used where dust may form.

Avoid Dust Formation: Minimize the generation of dust during handling.

Personal Hygiene: Wash hands thoroughly after handling the product and before breaks. Do
not eat, drink, or smoke in the handling area.

Avoid Contact: Take precautions to avoid contact with skin and eyes.

Storage:

Container: Keep the container tightly closed.

Conditions: Store in a dry and well-ventilated place. The compound is hygroscopic and will
absorb moisture from the air.

Incompatibilities: Store away from strong oxidizing agents.

Disposal Plan

Waste Classification: D-Glucitol-3-13C is not classified as hazardous waste under normal
conditions. However, waste generators must consult local, regional, and national regulations
to ensure complete and accurate classification.

Disposal of Unused Product: Dispose of surplus and non-recyclable solutions to a licensed
disposal company. The unused product should be disposed of in its original container.

Container Disposal: Dispose of the container as unused product. Do not mix with other
waste.

Visualized Workflow for Handling D-Glucitol-3-13C

The following diagram illustrates the standard operational workflow for handling D-Glucitol-3-

13C in a laboratory setting.
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Operational Workflow for D-Glucitol-3-13C Handling
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Don Personal Protective Equipment (PPE)

Handling & ExXperimentation

Weigh Compound in Ventilated Area

Perform Experimental Procedure

Cleanup & Disposal N Storage
4
ea ork Area Return Unused Compound to Storage
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End of Process //

Click to download full resolution via product page

Caption: Workflow for safe handling of D-Glucitol-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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